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Compound of Interest

4-Benzoyl-3-methylpiperazin-2-
Compound Name:
one

Cat. No.: B2867644

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 4-Benzoyl-3-methylpiperazin-
2-one, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The
synthesis is presented as a two-step process commencing with the formation of the 3-
methylpiperazin-2-one scaffold, followed by N-benzoylation. This protocol is based on
established chemical principles for the synthesis of related piperazinone derivatives.

Introduction

Piperazin-2-one scaffolds are prevalent structural motifs in a variety of biologically active
compounds and approved pharmaceuticals.[1] Their rigid conformation and the presence of
multiple functionalization points make them versatile building blocks in drug design. The
introduction of a methyl group at the 3-position creates a chiral center, which can be crucial for
stereospecific interactions with biological targets. Subsequent acylation at the N4 position, in
this case with a benzoyl group, further diversifies the structure for structure-activity relationship
(SAR) studies. This protocol outlines a practical approach for the laboratory-scale synthesis of
4-Benzoyl-3-methylpiperazin-2-one.

Chemical Properties
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A summary of the key chemical properties for the target compound is presented below.

Property Value Reference

Molecular Formula C12H14N202 [2]

Molecular Weight 218.25 g/mol [2]

Monoisotopic Mass 218.10553 Da [2]

Predicted XlogP 0.9 [2]
CCI1C(=O)NCCN1C(=0)C2=C

SMILES [2]
C=CcC=C2

WOPYVIDWKPDYRZ-
InChl Key [2]
UHFFFAOYSA-N

Synthesis Pathway Overview

The synthesis of 4-Benzoyl-3-methylpiperazin-2-one is proposed via a two-step sequence.
The first step involves the synthesis of the key intermediate, (rac)-3-methylpiperazin-2-one,
through the reductive amination of N-Cbz-aminoacetaldehyde with alanine methyl ester,
followed by deprotection and spontaneous intramolecular cyclization. The second step is the
selective N-benzoylation of the resulting piperazinone.
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Step 1: Synthesis of 3-Methylpiperazin-2-one

(Alanine Methyl Ester [N—Cbz—aminoacetaldehydej
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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